4-Amino-3,5-diiodophenylalanine

• CAS No.: 59515-83-2
• Molecular Formula: C9H10I2N2O2
• Molecular Weight: 432 g/mol
• IUPAC Name: 2-amino-3-(4-amino-3,5-diiodophenyl)propanoic acid
• InChI: InChI=1S/C9H10I2N2O2/c10-5-1-4(2-6(11)8(5)13)3-7(12)9(14)15/h1-2,7H,3,12-13H2,(H,14,15)
• InChI Key: XVRWUAYKWQYHII-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1I)N)I)CC(C(=O)O)N

Description

4-Amino-3,5-diiodophenylalanine is a halogenated derivative of the amino acid phenylalanine, featuring an amino group at the para position (C4) and iodine atoms at the meta positions (C3 and C5) of the aromatic ring. This structural modification confers unique physicochemical properties, such as increased molecular weight (due to iodine substituents) and altered electronic characteristics, which may influence its biochemical interactions and applications in medicinal chemistry or radiopharmaceuticals.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-Hydroxy-3,5-diiodophenylalanine (Diiodotyrosine, DIT)

• Structure: Shares the 3,5-diiodo substitution but has a hydroxyl group at C4 instead of an amino group.
• Role : DIT is a key intermediate in thyroid hormone biosynthesis, serving as a precursor to thyroxine (T4) and triiodothyronine (T3) .
• DIT’s hydroxyl group participates in hormone synthesis via coupling reactions, whereas the amino group in the target compound may enable different reactivity (e.g., nucleophilic substitution or coordination chemistry).

Thyroid Hormones (T3 and T4)

• Structure : Thyroxine (T4) contains four iodine atoms (3,5,3',5'), while triiodothyronine (T3) has three (3,5,3'). Both are tyrosine derivatives with hydroxyl groups at C3.
• Role : Regulate metabolism via nuclear thyroid hormone receptors.
• T3/T4 exhibit longer half-lives due to plasma protein binding, a property less likely in the amino-substituted analog .

4-Amino-3,5-dichloroacetophenone

• Structure : Chlorine replaces iodine at C3 and C5, with a ketone group at the acetyl position.
• Role : Used in organic synthesis and medicinal chemistry for its electrophilic reactivity.
• Comparison: Iodine’s larger atomic radius and polarizability may enhance van der Waals interactions in 4-Amino-3,5-diiodophenylalanine compared to chlorine. Chlorinated analogs are typically more lipophilic but less radiopaque than iodinated derivatives .

Picloram-Potassium (4-Amino-3,5,6-trichloropicolinic acid)

• Structure: A chlorinated pyridinecarboxylic acid with an amino group.
• Role : Insecticide and herbicide.
• Comparison: The phenylalanine backbone of 4-Amino-3,5-diiodophenylalanine distinguishes it from picloram’s heterocyclic structure.

Data Table: Comparative Properties of Selected Compounds

Compound	Molecular Formula	Substituents (Positions)	Key Functional Group	Applications
4-Amino-3,5-diiodophenylalanine	C₉H₈I₂N₂O₂	NH₂ (C4), I (C3, C5)	Amino acid	Research (potential radiopharmaceuticals)
Diiodotyrosine (DIT)	C₉H₇I₂NO₃	OH (C4), I (C3, C5)	Phenolic hydroxyl	Thyroid hormone precursor
Thyroxine (T4)	C₁₅H₁₁I₄NO₄	OH (C4), I (C3,5,3',5')	Phenolic hydroxyl	Metabolic regulation
4-Amino-3,5-dichloroacetophenone	C₈H₅Cl₂NO	NH₂ (C4), Cl (C3, C5)	Ketone	Organic synthesis
Picloram-Potassium	C₆H₂Cl₃KN₂O₂	NH₂ (C4), Cl (C3,5,6)	Pyridinecarboxylic acid	Pesticide

Research Findings and Implications

• Stability and Reactivity: Iodine’s electron-withdrawing effect may stabilize the aromatic ring in 4-Amino-3,5-diiodophenylalanine, but its bulky size could sterically hinder reactions at the amino group.
• Biological Activity: Unlike DIT and T3/T4, the amino group may prevent hormone-like activity but could enable novel interactions with amino acid transporters or enzymes.
• Safety Considerations: Based on analogs like 4-Amino-3-nitrobenzoic acid (), iodinated amino acids may require precautions against skin/eye irritation and respiratory exposure.